Cas no 6917-69-7 (10-formyl-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid)

• Product Name: 10-formyl-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid
• CAS No: 6917-69-7
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 1733444
• PubChem ID: 5253705
• Update Time: 2024-03-01

10-formyl-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 10-formyl-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid
• AGN-PC-0892H2
• 6917-69-7
• DTXSID10413501

• Inchi： 1S/C20H28O3/c1-12-9-20-10-13(12)5-6-15(20)18(2)7-4-8-19(3,17(22)23)16(18)14(20)11-21/h11,13-16H,1,4-10H2,2-3H3,(H,22,23)
• InChI Key： ZCTUNYRXJKLWPY-UHFFFAOYSA-N
• SMILES： O=CC1C2C(C(=O)O)(C)CCCC2(C)C2CCC3C(=C)CC21C3

Computed Properties

• Exact Mass: 316.204
• Monoisotopic Mass: 316.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.16
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C20-gibberellins